Cas no 141598-95-0 (5-Butoxyfuran-2-carbaldehyde)
5-Butoxyfuran-2-carbaldehyde structure
Product Name:5-Butoxyfuran-2-carbaldehyde
CAS No:141598-95-0
MF:C9H12O3
MW:168.189783096313
CID:2774290
Update Time:2023-08-07
5-Butoxyfuran-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-BUTOXYFURAN-2-CARBALDEHYDE
- 2-Furancarboxaldehyde, 5-butoxy-
- 5-Butoxyfuran-2-carbaldehyde
-
- Inchi: 1S/C9H12O3/c1-2-3-6-11-9-5-4-8(7-10)12-9/h4-5,7H,2-3,6H2,1H3
- InChI Key: MKOPEOKHXIVNMO-UHFFFAOYSA-N
- SMILES: O(C1=CC=C(C=O)O1)CCCC
Computed Properties
- Exact Mass: 168.078644241 g/mol
- Monoisotopic Mass: 168.078644241 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 168.19
- XLogP3: 2.3
- Topological Polar Surface Area: 39.4
5-Butoxyfuran-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM458246-250mg |
2-Furancarboxaldehyde, 5-butoxy- |
141598-95-0 | 95%+ | 250mg |
$620 | 2023-03-07 | |
| Chemenu | CM458246-500mg |
2-Furancarboxaldehyde, 5-butoxy- |
141598-95-0 | 95%+ | 500mg |
$963 | 2023-03-07 | |
| Chemenu | CM458246-1g |
2-Furancarboxaldehyde, 5-butoxy- |
141598-95-0 | 95%+ | 1g |
$1227 | 2023-03-07 | |
| Enamine | EN300-6473474-0.05g |
5-butoxyfuran-2-carbaldehyde |
141598-95-0 | 0.05g |
$285.0 | 2023-06-01 | ||
| Enamine | EN300-6473474-0.1g |
5-butoxyfuran-2-carbaldehyde |
141598-95-0 | 0.1g |
$426.0 | 2023-06-01 | ||
| Enamine | EN300-6473474-0.25g |
5-butoxyfuran-2-carbaldehyde |
141598-95-0 | 0.25g |
$607.0 | 2023-06-01 | ||
| Enamine | EN300-6473474-0.5g |
5-butoxyfuran-2-carbaldehyde |
141598-95-0 | 0.5g |
$959.0 | 2023-06-01 | ||
| Enamine | EN300-6473474-1.0g |
5-butoxyfuran-2-carbaldehyde |
141598-95-0 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-6473474-2.5g |
5-butoxyfuran-2-carbaldehyde |
141598-95-0 | 2.5g |
$2408.0 | 2023-06-01 | ||
| Enamine | EN300-6473474-5.0g |
5-butoxyfuran-2-carbaldehyde |
141598-95-0 | 5g |
$3562.0 | 2023-06-01 |
5-Butoxyfuran-2-carbaldehyde Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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